Cas no 799297-44-2 ((1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine)

• Product Name: (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine
• CAS No: 799297-44-2
• MF: C₂₁H₂₂NP
• MW: 319.379846096039
• MDL: MFCD17018768
• CID: 1032377
• PubChem ID: 329765875
• Update Time: 2025-10-28

(1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine
• (1R,2R)-1-diphenylphosphanyl-1-phenylpropan-2-amine
• (1R,2R)-2-Amino-1-phenylpropyldiphenylphosphine
• SCHEMBL2967803
• DTXSID80475131
• CS-W014520
• D94671
• MFCD17018768
• ZGB29744
• A864780
• (1R,2R)-1-(diphenylphosphanyl)-1-phenylpropan-2-amine
• 799297-44-2
• [(1R,2R)-2-AMINO-1-PHENYLPROPYL]DIPHENYLPHOSPHANE
• DB-321922
• (1R,2R)-2-Amino-1-phenylpropyldiphenylphosphine, min. 97%

• MDL： MFCD17018768
• Inchi： 1S/C21H22NP/c1-17(22)21(18-11-5-2-6-12-18)23(19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-17,21H,22H2,1H3/t17-,21+/m1/s1
• InChI Key： JWZAIGGNEGTDMG-UTKZUKDTSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H](C1C=CC=CC=1)[C@@H](C)N

Computed Properties

• Exact Mass: 319.14900
• Monoisotopic Mass: 319.148986704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 105-109 °C
• PSA: 39.61000
• LogP: 4.90810
• Sensitiveness: Air Sensitive
• Optical Activity: [α]/D -138.0°, c = 0.5% in chloroform

(1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3263 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：20-25°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine

Comprehensive Guide to (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine (CAS No. 799297-44-2)

(1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine (CAS No. 799297-44-2) is a chiral phosphine-amine ligand widely used in asymmetric catalysis and organic synthesis. This compound plays a crucial role in facilitating enantioselective reactions, making it highly valuable in pharmaceutical and fine chemical industries. Researchers and chemists often search for chiral ligands for asymmetric synthesis or phosphine-amine catalysts, highlighting its significance in modern synthetic chemistry.

The molecular structure of (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine features a stereogenic center, which is essential for inducing chirality in catalytic reactions. Its unique combination of a phosphine group and an amine moiety allows it to coordinate with various transition metals, forming highly efficient catalysts. Common applications include asymmetric hydrogenation, C-C bond formation, and enantioselective reduction—topics frequently explored in academic and industrial research.

In recent years, the demand for chiral auxiliaries and enantioselective catalysts has surged due to the growing need for optically pure compounds in drug development. (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine is often compared to other ligands like BINAP or Josiphos, as researchers seek alternatives with higher selectivity and efficiency. This compound is particularly useful in synthesizing active pharmaceutical ingredients (APIs) with minimal side effects.

The synthesis and handling of (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine require expertise in air-sensitive and moisture-sensitive techniques, as phosphine-based ligands are prone to oxidation. Proper storage under inert atmosphere (e.g., nitrogen or argon) is recommended to maintain its stability. Many laboratories search for best practices for handling chiral phosphine ligands or storage conditions for air-sensitive compounds, emphasizing the need for proper protocols.

Market trends indicate a rising interest in sustainable catalysis and green chemistry, where (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine can contribute by enabling atom-efficient reactions with high enantioselectivity. Researchers are also exploring its use in flow chemistry and continuous manufacturing, aligning with industry demands for scalable and cost-effective processes.

For those sourcing this compound, it is essential to verify the enantiomeric purity and supplier reliability. Frequently asked questions include where to buy (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine and how to test chiral ligand purity. Reputable suppliers typically provide certificates of analysis (CoA) and detailed technical data sheets to ensure quality.

In summary, (1R,2R)-1-(Diphenylphosphino)-1-phenylpropan-2-amine (CAS No. 799297-44-2) is a versatile chiral ligand with broad applications in asymmetric synthesis. Its role in pharmaceutical research and industrial catalysis continues to grow, driven by the need for efficient and selective synthetic methods. Whether you are exploring new catalytic systems or optimizing existing processes, this compound offers significant potential for innovation.